![molecular formula C23H30ClN3O2 B4777090 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide](/img/structure/B4777090.png)
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide
Overview
Description
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use as a selective antagonist for the TRPV1 receptor. TRPV1 is a receptor that is involved in the sensation of pain and heat, and BCTC has been shown to have potential therapeutic applications in the treatment of pain and inflammation.
Mechanism of Action
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide acts as a selective antagonist for the TRPV1 receptor, which is involved in the sensation of pain and heat. By blocking the activity of this receptor, this compound can reduce the sensation of pain and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its potential use as a treatment for pain and inflammation, this compound has also been shown to have potential therapeutic applications in the treatment of other conditions, such as asthma and prostate cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide in lab experiments is its selectivity for the TRPV1 receptor. This allows researchers to study the specific effects of blocking this receptor, without affecting other receptors or systems in the body. However, one limitation of using this compound is that it may not be effective in all cases, and further research is needed to determine its full potential.
Future Directions
There are a number of future directions for research on 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide. One area of interest is its potential use in the treatment of pain and inflammation, particularly in conditions such as arthritis and neuropathic pain. Other areas of interest include its potential use in the treatment of asthma and prostate cancer, as well as its effects on other systems in the body. Further research is needed to fully understand the potential of this compound and its applications in medicine.
Scientific Research Applications
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has been extensively studied for its potential use as a selective antagonist for the TRPV1 receptor. TRPV1 is a receptor that is involved in the sensation of pain and heat, and this compound has been shown to have potential therapeutic applications in the treatment of pain and inflammation. This compound has also been studied for its potential use in the treatment of other conditions, such as asthma and prostate cancer.
properties
IUPAC Name |
4-butoxy-N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30ClN3O2/c1-3-5-16-29-20-9-6-18(7-10-20)23(28)25-19-8-11-22(21(24)17-19)27-14-12-26(4-2)13-15-27/h6-11,17H,3-5,12-16H2,1-2H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHGHSFLMGHTRJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)CC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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